Cas no 60719-13-3 (Cycloheptanone,2-(trifluoromethyl)-)

Cycloheptanone,2-(trifluoromethyl)- is a fluorinated cyclic ketone characterized by the presence of a trifluoromethyl group at the 2-position of the cycloheptanone ring. This structural feature imparts enhanced electrophilicity and stability, making it a valuable intermediate in organic synthesis, particularly for the preparation of fluorinated pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl group contributes to improved lipophilicity and metabolic resistance, which are advantageous in drug design. Its reactivity allows for further functionalization, including nucleophilic additions or reductions, enabling diverse derivatization pathways. The compound is typically handled under standard laboratory conditions, though its volatility and potential sensitivity to moisture may require inert atmosphere precautions.
Cycloheptanone,2-(trifluoromethyl)- structure
60719-13-3 structure
Product Name:Cycloheptanone,2-(trifluoromethyl)-
CAS No:60719-13-3
MF:C8H11F3O
MW:180.167553186417
CID:502382
PubChem ID:12182343
Update Time:2025-10-19

Cycloheptanone,2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanone,2-(trifluoromethyl)-
    • 2-(trifluoromethyl)cycloheptan-1-one
    • 2-TRIFLUOROMETHYLCYCLOHEPTANONE
    • 2-(Trifluoromethyl)-Cycloheptanone
    • Cycloheptanone,2-(trifluoromethyl)
    • Inchi： 1S/C8H11F3O/c9-8(10,11)6-4-2-1-3-5-7(6)12/h6H,1-5H2
    • InChI Key： TXIFKBPXGOUFOF-UHFFFAOYSA-N
    • SMILES： FC(C1C(CCCCC1)=O)(F)F

Computed Properties

  • Exact Mass: 180.07600
  • Monoisotopic Mass: 180.07619946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 181.2±35.0 °C at 760 mmHg
  • PSA: 17.07000
  • LogP: 2.69810

Cycloheptanone,2-(trifluoromethyl)- Security Information

Cycloheptanone,2-(trifluoromethyl)- Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Cycloheptanone,2-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-719712-0.05g
2-(trifluoromethyl)cycloheptan-1-one
 60719-13-3 95%
0.05g
 $245.0 2023-05-24
Enamine
EN300-719712-0.1g
2-(trifluoromethyl)cycloheptan-1-one
 60719-13-3 95%
0.1g
 $366.0 2023-05-24
Enamine
EN300-719712-0.25g
2-(trifluoromethyl)cycloheptan-1-one
 60719-13-3 95%
0.25g
 $524.0 2023-05-24
Enamine
EN300-719712-0.5g
2-(trifluoromethyl)cycloheptan-1-one
 60719-13-3 95%
0.5g
 $824.0 2023-05-24
Enamine
EN300-719712-1.0g
2-(trifluoromethyl)cycloheptan-1-one
 60719-13-3 95%
1g
 $1057.0 2023-05-24
Enamine
EN300-719712-2.5g
2-(trifluoromethyl)cycloheptan-1-one
 60719-13-3 95%
2.5g
 $2071.0 2023-05-24
Enamine
EN300-719712-5.0g
2-(trifluoromethyl)cycloheptan-1-one
 60719-13-3 95%
5g
 $3065.0 2023-05-24
Enamine
EN300-719712-10.0g
2-(trifluoromethyl)cycloheptan-1-one
 60719-13-3 95%
10g
 $4545.0 2023-05-24
1PlusChem
1P00EDQ5-50mg
2-TRIFLUOROMETHYLCYCLOHEPTANONE
 60719-13-3 95%
50mg
 $348.00 2025-02-27
1PlusChem
1P00EDQ5-100mg
2-TRIFLUOROMETHYLCYCLOHEPTANONE
 60719-13-3 95%
100mg
 $508.00 2025-02-27

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